Cas no 26516-62-1 (1-Bromo-4-(sulfinylamino)benzene)

• Product Name: 1-Bromo-4-(sulfinylamino)benzene
• CAS No: 26516-62-1
• MF: C₆H₄BrNOS
• MW: 218.07105922699
• CID: 254698
• PubChem ID: 141298
• Update Time: 2025-10-29

1-Bromo-4-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-bromo-N-sulfinyl-
• 1-Bromo-4-(sulfinylamino)benzene
• 4-Bromo-N-sulfinylaniline
• 4-Bromo-N-sulfinylbenzenamine
• 4-BROMO-N-(OXO-??-SULFANYLIDENE)ANILINE
• 4-bromophenyl N-sulfinyl imine
• DTXSID30181098
• MFCD03249681
• AKOS017259302
• LS-09101
• FWUHQYMZUJVSQS-UHFFFAOYSA-
• 26516-62-1
• Benzamine, 4-bromo-N-sulfinyl-
• InChI=1/C6H4BrNOS/c7-5-1-3-6(4-2-5)8-10-9/h1-4H

• MDL： MFCD03249681
• Inchi： 1S/C6H4BrNOS/c7-5-1-3-6(4-2-5)8-10-9/h1-4H
• InChI Key： FWUHQYMZUJVSQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N=S=O

Computed Properties

• Exact Mass: 216.91972
• Monoisotopic Mass: 216.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-4-(sulfinylamino)benzene

Recent Advances in the Study of 1-Bromo-4-(sulfinylamino)benzene (CAS: 26516-62-1) in Chemical Biology and Pharmaceutical Research

1-Bromo-4-(sulfinylamino)benzene (CAS: 26516-62-1) is a sulfinylamine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by the presence of a sulfinylamino group and a bromine substituent on a benzene ring, serves as a versatile intermediate in organic synthesis and a potential pharmacophore in medicinal chemistry. Recent studies have explored its reactivity, biological activity, and utility in the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Bromo-4-(sulfinylamino)benzene as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that the sulfinylamino group in this compound could be efficiently transformed into sulfonamide derivatives, which exhibited potent inhibitory activity against cancer-associated carbonic anhydrase IX and XII. The bromine substituent further facilitated subsequent functionalization, enabling the development of a library of analogs with improved selectivity and pharmacokinetic properties.

Another notable application of 1-Bromo-4-(sulfinylamino)benzene was reported in a 2024 ACS Chemical Biology article, where it was employed as a building block for the design of covalent inhibitors targeting cysteine proteases. The electrophilic sulfinylamino moiety was shown to react selectively with active-site cysteine residues, leading to irreversible inhibition of cathepsin B, a protease implicated in tumor metastasis and inflammatory diseases. The study highlighted the compound's potential as a tunable warhead for developing targeted covalent drugs.

Recent advancements in synthetic methodologies have also expanded the utility of 1-Bromo-4-(sulfinylamino)benzene. A 2023 Organic Letters publication described a palladium-catalyzed cross-coupling reaction that leveraged the bromine substituent for the construction of biaryl sulfoximines, a class of compounds with growing importance in agrochemical and pharmaceutical applications. The mild reaction conditions and high yields achieved in this transformation underscore the compound's value as a synthetic precursor.

From a pharmacological perspective, computational studies have predicted favorable drug-like properties for derivatives of 1-Bromo-4-(sulfinylamino)benzene, including acceptable solubility, metabolic stability, and blood-brain barrier permeability. These predictions, combined with the compound's synthetic versatility, position it as a promising scaffold for central nervous system (CNS) drug development. Ongoing research is exploring its potential in targeting neurotransmitter receptors and enzymes involved in neurodegenerative disorders.

In conclusion, 1-Bromo-4-(sulfinylamino)benzene (CAS: 26516-62-1) represents a multifaceted compound with growing significance in chemical biology and drug discovery. Its unique structural features enable diverse synthetic transformations and biological applications, ranging from enzyme inhibition to covalent drug design. As research continues to uncover new reactivities and biological activities associated with this scaffold, its role in pharmaceutical innovation is expected to expand further.